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Compound of Interest
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Compound Name:
Bipyridine)dichloropalladium(ll)

Cat. No.: B083818

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of Dichloro(2,2'-bipyridine)palladium(ll), a versatile palladium(ll) catalyst with
the CAS number 14871-92-2. This document is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis. It details the compound's
physicochemical characteristics, provides established synthesis protocols, and explores its
primary applications as a catalyst in various cross-coupling reactions critical to modern
pharmaceutical and chemical industries. Furthermore, this guide discusses the potential
biological activities of related palladium complexes, offering insights into this class of
compounds.

Introduction

Dichloro(2,2'-bipyridine)palladium(ll) is a coordination complex of palladium that has garnered
significant attention as a robust and efficient catalyst in organic synthesis. Its stability and
catalytic activity make it a valuable tool for the formation of carbon-carbon and carbon-
heteroatom bonds, which are fundamental transformations in the synthesis of complex organic
molecules, including active pharmaceutical ingredients (APIs). This guide aims to be a
thorough resource, consolidating key technical information to facilitate its effective use in
research and development.
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A note on the initial query: The initial request included a reference to "1-(4-Fluorobenzoyl)-3-(4-
cyanophenylthiourea.” This is a distinct compound from the one identified by CAS number
14871-92-2. Thiourea derivatives are a class of compounds with their own unique biological
and chemical properties, including antimicrobial and insecticidal activities.[1][2][3][4][5] This
guide will focus exclusively on Dichloro(2,2'-bipyridine)palladium(ll) to ensure a detailed and in-
depth analysis.

Chemical and Physical Properties

Dichloro(2,2'-bipyridine)palladium(ll) is a yellow, crystalline solid. The key physicochemical
properties are summarized in the table below for easy reference.

Property Value

CAS Number 14871-92-2

Molecular Formula C10HsClzNz2Pd

Molecular Weight 333.51 g/mol

IUPAC Name Dichloro(2,2'-bipyridine)palladium(ll)

Synonyms (2.,2‘-Bipyridine.)dic.hloropallafjium(lI),

Dichloro(2,2'-bipyridyl)palladium(ll)

Appearance Yellow to orange powder/crystals

SMILES CI[Pd]Cl.clccc(ncl)-c2cceen2

InChl Key MUNARLQNCCGPQU-UHFFFAOYSA-L

Solubility Soluble in many organic solvents
Synthesis

The synthesis of Dichloro(2,2'-bipyridine)palladium(ll) is typically achieved through the reaction
of a palladium(ll) salt with 2,2'-bipyridine.

Experimental Protocol: Synthesis from Palladium(ll)
Chloride
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Obijective: To synthesize Dichloro(2,2'-bipyridine)palladium(Il) from palladium(Il) chloride and
2,2'-bipyridine.

Materials:

Palladium(ll) chloride (PdCI2)

e 2,2'-Bipyridine

» Ethanol (or another suitable polar solvent)

e Round-bottom flask

o Reflux condenser

e Heating mantle

e Stirring apparatus

« Filtration apparatus (e.g., Buchner funnel)

e Drying oven

Procedure:

In a round-bottom flask, dissolve palladium(ll) chloride in a minimal amount of hot ethanol.

e In a separate beaker, dissolve an equimolar amount of 2,2'-bipyridine in ethanol.

e Slowly add the 2,2'-bipyridine solution to the palladium(ll) chloride solution with constant
stirring.

o Avyellow precipitate of Dichloro(2,2'-bipyridine)palladium(ll) should form.

o Attach a reflux condenser to the flask and heat the mixture to reflux for 2-3 hours to ensure
the reaction goes to completion.

 Allow the mixture to cool to room temperature.
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o Collect the yellow precipitate by vacuum filtration and wash with cold ethanol to remove any
unreacted starting materials.

e Dry the product in a vacuum oven at a moderate temperature.

Diagram of Synthetic Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS 14871-92-2)]. BenchChem, [2025]. [Online PDF]. Available at:
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applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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